Cas no 2108083-00-5 (3-(4-methylthiophen-2-yl)propanenitrile)

• Product Name: 3-(4-methylthiophen-2-yl)propanenitrile
• CAS No: 2108083-00-5
• MF: C₈H₉NS
• MW: 151.228760480881
• CID: 6411757
• PubChem ID: 19757912
• Update Time: 2025-06-13

3-(4-methylthiophen-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylthiophen-2-yl)propanenitrile
• EN300-1798006
• 2108083-00-5

• Inchi： 1S/C8H9NS/c1-7-5-8(10-6-7)3-2-4-9/h5-6H,2-3H2,1H3
• InChI Key： OEGMFBWCIBBQGN-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1CCC#N

Computed Properties

• Exact Mass: 151.04557046g/mol
• Monoisotopic Mass: 151.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52Ų

Additional information on 3-(4-methylthiophen-2-yl)propanenitrile

Comprehensive Overview of 3-(4-methylthiophen-2-yl)propanenitrile (CAS No. 2108083-00-5)

3-(4-methylthiophen-2-yl)propanenitrile, with the CAS number 2108083-00-5, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This nitrile derivative, characterized by its thiophene and propanenitrile functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, combining a methylthiophene moiety with a nitrile group, offers versatile reactivity, enabling its use in the synthesis of more complex molecules.

The compound's CAS No. 2108083-00-5 is frequently searched in academic and industrial databases, reflecting its growing importance in research. Recent trends indicate a surge in interest for thiophene-based compounds, particularly in the development of novel pharmaceutical intermediates and electronic materials. Researchers are exploring its potential in drug discovery, where its scaffold could serve as a building block for bioactive molecules targeting various diseases. Additionally, its applications in organic electronics, such as OLEDs and conductive polymers, align with the global push for sustainable and high-performance materials.

From a synthetic perspective, 3-(4-methylthiophen-2-yl)propanenitrile is often synthesized via cross-coupling reactions or cyanation processes, leveraging the reactivity of its thiophene ring. Its nitrile group provides a handle for further functionalization, making it a versatile precursor in multistep synthesis. The compound's stability under various conditions also enhances its utility in industrial-scale production, a topic frequently queried in chemical manufacturing forums.

Environmental and safety considerations are critical when handling 3-(4-methylthiophen-2-yl)propanenitrile. While not classified as hazardous under standard regulations, proper laboratory practices and waste disposal protocols must be followed. This aligns with the broader industry focus on green chemistry and sustainable synthesis, which are highly searched topics in scientific communities.

In summary, 3-(4-methylthiophen-2-yl)propanenitrile (CAS No. 2108083-00-5) stands out as a pivotal compound in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and advanced materials, driven by its adaptable structure and reactivity. As research continues to uncover new uses, this compound is poised to remain a focal point in innovative chemical solutions.